Cas no 100696-28-4 (Benzoic acid,3,5-dinitro-,2-[1,2-dihydro-1-[(4-methyl-1-piperazinyl)methyl]-2-oxo-3H-indol-3-ylidene]hydrazide)

• Product Name: Benzoic acid,3,5-dinitro-,2-[1,2-dihydro-1-[(4-methyl-1-piperazinyl)methyl]-2-oxo-3H-indol-3-ylidene]hydrazide
• CAS No: 100696-28-4
• MF: C₂₁H₂₁N₇O₆
• MW: 467.434743642807
• CID: 146943
• PubChem ID: 135537744
• Update Time: 2025-04-19

Benzoic acid,3,5-dinitro-,2-[1,2-dihydro-1-[(4-methyl-1-piperazinyl)methyl]-2-oxo-3H-indol-3-ylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-,2-[1,2-dihydro-1-[(4-methyl-1-piperazinyl)methyl]-2-oxo-3H-indol-3-ylidene]hydrazide
• LogP
• N-[(E)-[1-[(4-methylpiperazin-1-yl)methyl]-2-oxoindol-3-ylidene]amino]-3,5-dinitrobenzamide
• Benzoic acid, 3,5-dinitro-, (1,2-dihydro-1-((4-methyl-1-piperazinyl)methyl)-2-oxo-3H-indol-3-ylidene)hydrazide
• 100696-28-4

• Inchi： 1S/C21H21N7O6/c1-24-6-8-25(9-7-24)13-26-18-5-3-2-4-17(18)19(21(26)30)22-23-20(29)14-10-15(27(31)32)12-16(11-14)28(33)34/h2-5,10-12,30H,6-9,13H2,1H3/b23-22+
• InChI Key： JYNMZHPSWXCQCU-GHVJWSGMSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1CN1CCN(C)CC1)/N=N/C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 467.15553
• Monoisotopic Mass: 467.155331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: 3.2

Experimental Properties

• Density: 1.546
• Refractive Index: 1.724
• PSA: 154.53
• LogP: 2.56670